Cas no 2137995-18-5 (1-2-amino-2-(trifluoromethyl)butoxy-2-methoxyethane)

• Product Name: 1-2-amino-2-(trifluoromethyl)butoxy-2-methoxyethane
• CAS No: 2137995-18-5
• MF: C₈H₁₆F₃NO₂
• MW: 215.213353157043
• CID: 6424711
• PubChem ID: 165606513
• Update Time: 2025-06-12

1-2-amino-2-(trifluoromethyl)butoxy-2-methoxyethane Chemical and Physical Properties

Names and Identifiers

• 1-2-amino-2-(trifluoromethyl)butoxy-2-methoxyethane
• EN300-1122250
• 2137995-18-5
• 1-[2-amino-2-(trifluoromethyl)butoxy]-2-methoxyethane

• Inchi： 1S/C8H16F3NO2/c1-3-7(12,8(9,10)11)6-14-5-4-13-2/h3-6,12H2,1-2H3
• InChI Key： ODVBNQNLNPBSJR-UHFFFAOYSA-N
• SMILES： FC(C(COCCOC)(CC)N)(F)F

Computed Properties

• Exact Mass: 215.11331324g/mol
• Monoisotopic Mass: 215.11331324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 44.5Ų

Additional information on 1-2-amino-2-(trifluoromethyl)butoxy-2-methoxyethane

Comprehensive Overview of 1-2-amino-2-(trifluoromethyl)butoxy-2-methoxyethane (CAS No. 2137995-18-5)

The compound 1-2-amino-2-(trifluoromethyl)butoxy-2-methoxyethane (CAS No. 2137995-18-5) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoromethyl group and amino functionality, make it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, where its methoxyethane backbone offers enhanced solubility and metabolic stability.

In recent years, the demand for fluorinated compounds like 1-2-amino-2-(trifluoromethyl)butoxy-2-methoxyethane has surged due to their ability to improve the pharmacokinetic properties of therapeutic agents. The trifluoromethyl group, in particular, is known for its lipophilicity and electron-withdrawing effects, which can significantly alter the biological activity of molecules. This has led to a growing interest in CAS No. 2137995-18-5 as a building block for innovative pharmaceuticals targeting diseases such as cancer and neurodegenerative disorders.

From an industrial perspective, 1-2-amino-2-(trifluoromethyl)butoxy-2-methoxyethane is also being explored for its utility in agrochemical formulations. The amino and methoxy functionalities contribute to its versatility, enabling the development of herbicides and pesticides with improved efficacy and environmental profiles. As sustainability becomes a key focus in agriculture, compounds like CAS No. 2137995-18-5 are being scrutinized for their potential to reduce ecological footprints while maintaining high performance.

The synthesis of 1-2-amino-2-(trifluoromethyl)butoxy-2-methoxyethane involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Advanced techniques such as flow chemistry and catalysis are being employed to optimize its production, addressing challenges related to scalability and cost-effectiveness. These innovations align with the broader trend toward green chemistry, where minimizing waste and energy consumption is paramount.

In the context of AI-driven drug discovery, CAS No. 2137995-18-5 has emerged as a candidate for virtual screening and molecular modeling. Its structural complexity and functional groups make it an ideal subject for computational studies aimed at predicting interactions with biological targets. This intersection of computational chemistry and experimental research highlights the compound's relevance in modern scientific endeavors.

Safety and regulatory compliance are critical considerations when working with 1-2-amino-2-(trifluoromethyl)butoxy-2-methoxyethane. While it is not classified as a hazardous material, proper handling protocols must be followed to ensure workplace safety. Researchers and manufacturers are advised to consult material safety data sheets (MSDS) and adhere to guidelines set forth by organizations such as the Environmental Protection Agency (EPA) and European Chemicals Agency (ECHA).

Looking ahead, the potential applications of CAS No. 2137995-18-5 are expected to expand as new discoveries are made. Its role in precision medicine and sustainable agriculture underscores its importance in addressing global challenges. By leveraging cutting-edge technologies and interdisciplinary approaches, scientists can unlock the full potential of this remarkable compound.